1-Chloro-4-(2,5-difluorophenyl)phthalazine

• Molecular Formula: C14H7ClF2N2
• Molecular Weight: 276.67 g/mol
• IUPAC Name: 1-chloro-4-(2,5-difluorophenyl)phthalazine
• InChI: InChI=1S/C14H7ClF2N2/c15-14-10-4-2-1-3-9(10)13(18-19-14)11-7-8(16)5-6-12(11)17/h1-7H
• InChI Key: APBSQDUZXSGGEO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NN=C2Cl)C3=C(C=CC(=C3)F)F

Description

1-Chloro-4-(2,5-difluorophenyl)phthalazine is a halogenated phthalazine derivative characterized by a chloro substituent at position 1 and a 2,5-difluorophenyl group at position 4 of the phthalazine core. Phthalazines are nitrogen-containing heterocycles widely explored in medicinal chemistry due to their diverse pharmacological profiles, including anticancer, antimicrobial, and kinase inhibitory activities .

Preparation Methods

The synthesis of 1-Chloro-4-(2,5-difluorophenyl)phthalazine typically involves the reaction of phthalazine derivatives with chlorinating agents and fluorinated aromatic compounds. The specific synthetic routes and reaction conditions can vary, but common methods include:

Chlorination and Fluorination: The starting material, a phthalazine derivative, is subjected to chlorination using agents like thionyl chloride or phosphorus pentachloride.

Catalytic Reactions: Catalysts such as palladium or copper complexes can be used to facilitate the coupling of chlorinated phthalazine with fluorinated aromatic compounds under controlled conditions.

Industrial production methods are less commonly documented, as this compound is primarily used for research purposes.

Chemical Reactions Analysis

1-Chloro-4-(2,5-difluorophenyl)phthalazine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation to form phthalazine N-oxides or reduction to form phthalazine derivatives with different oxidation states.

Coupling Reactions: It can participate in coupling reactions with aryl halides or boronic acids in the presence of palladium catalysts to form biaryl compounds.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Chloro-4-(2,5-difluorophenyl)phthalazine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biochemistry: The compound is used in proteomics research to study protein interactions and functions.

Medicine: While not used directly as a therapeutic agent, it serves as a precursor in the synthesis of potential pharmaceutical compounds.

Industry: Its applications in industrial research are limited but include the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-Chloro-4-(2,5-difluorophenyl)phthalazine involves its interaction with various molecular targets. The compound can bind to specific enzymes or receptors, altering their activity and leading to changes in cellular processes. The exact pathways and targets depend on the specific application and context of its use .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features and Substituent Effects

The table below highlights key structural differences among phthalazine derivatives:

Compound Name	Substituents (Position 4)	Halogen (Position 1)	Key Structural Variations
1-Chloro-4-(2,5-difluorophenyl)phthalazine	2,5-difluorophenyl	Cl	Electron-withdrawing F groups at 2,5
1-Chloro-4-(4-fluorophenyl)phthalazine	4-fluorophenyl	Cl	Single F at para position
1-Chloro-4-(3,4-difluorophenyl)phthalazine	3,4-difluorophenyl	Cl	Adjacent F groups at 3,4
1-Chloro-4-phenylphthalazine	Phenyl	Cl	No F substituents
1-Chloro-4-(4-methylphenyl)phthalazine	4-methylphenyl	Cl	Electron-donating CH₃ group at para

The electron-withdrawing fluorine atoms increase the electrophilicity of the phthalazine core, enhancing its suitability as a precursor for further functionalization .

Pharmacological Activities

Anticancer Potential

• 1-Chloro-4-(4-phenoxyphenyl)phthalazine Derivatives: Derivatives from this precursor exhibit IC₅₀ values <10 µM against human tumor cell lines (e.g., MCF-7, HepG2) in MTT assays .
• Methyl vs. Fluoro Substitutions : Methyl-substituted derivatives (e.g., 4-methylphenyl) show reduced cytotoxicity compared to fluorinated analogs, likely due to decreased electrophilicity and target binding .

Antimicrobial Activity

• 1-Chloro-4-(2,4,6-trimethylphenyl)phthalazine : Annulated derivatives demonstrate broad-spectrum antimicrobial activity, highlighting the importance of bulky substituents for bacterial target interactions .

Biological Activity

1-Chloro-4-(2,5-difluorophenyl)phthalazine is a chemical compound that has garnered attention in various fields of biological research due to its potential therapeutic applications. This article explores the biological activity of this compound, focusing on its mechanisms, efficacy against different biological targets, and structure-activity relationships (SAR).

Chemical Structure and Properties

The molecular formula of 1-Chloro-4-(2,5-difluorophenyl)phthalazine is $C_{14}H_7ClF_2N_2$ with a molecular weight of 276.67 g/mol. The compound features a phthalazine core substituted with a chlorine atom and a difluorophenyl group, which is crucial for its biological activity.

Property	Value
Molecular Formula	C14H7ClF2N2
Molecular Weight	276.67 g/mol
Solubility	Varies with solvent
Melting Point	Not specified

Antifungal Activity

Research indicates that phthalazine derivatives exhibit notable antifungal properties. For instance, compounds structurally similar to 1-Chloro-4-(2,5-difluorophenyl)phthalazine have been tested against various fungi. A study demonstrated that certain phthalazinone derivatives showed significant antifungal activity against Cryptococcus neoformans and dermatophytes, suggesting that modifications at the C-4 position can enhance antifungal efficacy .

Phosphodiesterase Inhibition

Phthalazine derivatives, including those related to 1-Chloro-4-(2,5-difluorophenyl)phthalazine, have been evaluated for their ability to inhibit phosphodiesterase (PDE) enzymes. Specifically, studies have shown that certain substitutions on the phthalazine ring can lead to potent PDE5 inhibitors. For example, compounds with specific substituents at the C-4 position exhibited IC50 values in the low nanomolar range, indicating strong inhibitory effects on PDE5 .

TRPV Channel Modulation

In vitro studies have assessed the modulation of transient receptor potential (TRP) channels by phthalazine derivatives. Certain compounds demonstrated selective antagonism towards TRPV4 channels, which are implicated in various physiological processes including pain and inflammation . This highlights the potential of 1-Chloro-4-(2,5-difluorophenyl)phthalazine as a candidate for developing novel TRPV channel modulators.

Structure-Activity Relationships (SAR)

The biological activity of 1-Chloro-4-(2,5-difluorophenyl)phthalazine can be significantly influenced by its structural components. For example:

• Substituents at C-4 : The presence of electron-withdrawing groups like chlorine has been shown to enhance antifungal activity.
• Difluorophenyl Group : The introduction of fluorine atoms can increase lipophilicity and improve binding affinity to biological targets.

Table 2: SAR Insights

Substituent Position	Substituent Type	Effect on Activity
C-4	Chlorine	Increased antifungal potency
C-4	Benzyl group	Enhanced PDE inhibition
C-6	Electron-withdrawing	Varied effects on biological activity

Case Study 1: Antifungal Efficacy

In a comparative study of various phthalazinone derivatives, compound 5 (structurally similar to 1-Chloro-4-(2,5-difluorophenyl)phthalazine) exhibited strong antifungal activity against Microsporum canis and Cryptococcus neoformans, with minimum inhibitory concentrations (MICs) significantly lower than those of other tested compounds .

Case Study 2: PDE5 Inhibition

A series of 4-benzylamino-phthalazines were synthesized and tested for their PDE5 inhibitory activity. Compounds with modifications similar to those in 1-Chloro-4-(2,5-difluorophenyl)phthalazine showed IC50 values as low as 3.5 nM, indicating their potential as therapeutic agents for conditions like erectile dysfunction .